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Compound of Interest

Compound Name: Ethyl tricosanoate

Cat. No.: B029191 Get Quote

Introduction

The analysis of Fatty Acid Ethyl Esters (FAEEs) is crucial for determining the quality and

composition of ethyl biodiesel. Gas chromatography with flame ionization detection (GC-FID) is

the most common technique for this analysis. The use of a suitable internal standard (IS) is

paramount for achieving accurate and precise quantification by correcting for variations in

sample injection and instrument response. Ethyl tricosanoate (C23:0 ethyl ester) serves as an

excellent, albeit less common, internal standard for the analysis of FAEEs in biodiesel. Its long

carbon chain ensures it does not co-elute with the more common FAEEs found in biodiesel

(typically C16-C18 derivatives), and as an ethyl ester of an odd-numbered fatty acid, it is

generally absent in the vegetable oil and animal fat feedstocks used for biodiesel production.

This application note provides a detailed protocol for the determination of total FAEE content in

biodiesel using ethyl tricosanoate as an internal standard.

Principle
A known amount of ethyl tricosanoate is added to a precisely weighed biodiesel sample. The

sample is then diluted with an appropriate solvent and injected into a gas chromatograph. The

FAEEs are separated based on their boiling points and detected by a flame ionization detector.

The concentration of each FAEE is determined by comparing its peak area to that of the

internal standard. The total FAEE content is the sum of the individual ester concentrations.
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Reagents and Materials
Solvents: Heptane or Isooctane (HPLC grade)

Internal Standard: Ethyl Tricosanoate (purity ≥98%)

Reference Standards: A certified FAEE reference mixture containing known concentrations

of common fatty acid ethyl esters (e.g., ethyl palmitate, ethyl stearate, ethyl oleate, ethyl

linoleate, ethyl linolenate).

Glassware: Volumetric flasks, pipettes, vials with PTFE-lined septa.

Equipment: Analytical balance (accurate to 0.0001 g), gas chromatograph with FID.

Preparation of Standard Solutions
Internal Standard Stock Solution (IS Solution):

Accurately weigh approximately 100 mg of ethyl tricosanoate into a 10 mL volumetric

flask.

Dissolve and dilute to the mark with heptane.

This results in a concentration of approximately 10 mg/mL. Record the exact

concentration.

Calibration Standards:

Prepare a series of calibration standards by adding known amounts of the certified FAEE

reference mixture and the IS solution to volumetric flasks and diluting with heptane.

A typical calibration range would be from 50 to 1000 µg/mL for the FAEE mixture. The

concentration of the internal standard should be kept constant in all calibration standards.

Sample Preparation
Accurately weigh approximately 100 mg of the biodiesel sample into a 10 mL volumetric

flask.
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Add a precise volume (e.g., 1 mL) of the IS solution to the flask.

Dilute to the mark with heptane.

Mix thoroughly until the sample is completely dissolved.

Transfer an aliquot to a GC vial for analysis.

Gas Chromatography (GC-FID) Conditions
The following are typical GC-FID conditions. These may need to be optimized for your specific

instrument and column.

Parameter Value

Column

Capillary column suitable for FAME/FAEE

analysis (e.g., DB-23, SP-2560, or equivalent),

30 m x 0.25 mm ID, 0.25 µm film thickness

Carrier Gas
Helium or Hydrogen at a constant flow rate

(e.g., 1.0 mL/min)

Injector
Split/Splitless, operated in split mode (e.g., 50:1

split ratio)

Injector Temperature 250 °C

Oven Program

- Initial Temperature: 150 °C, hold for 1 min-

Ramp: 10 °C/min to 250 °C- Final Hold: Hold at

250 °C for 5 min

Detector Flame Ionization Detector (FID)

Detector Temperature 280 °C

Injection Volume 1 µL

Data Presentation
Method Validation Summary
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The following table summarizes typical performance characteristics for a validated GC-FID

method for FAEE analysis using an internal standard.

Parameter Typical Value

Linearity (R²) > 0.999

Limit of Detection (LOD) 0.01 % (m/m)

Limit of Quantification (LOQ) 0.05 % (m/m)

Repeatability (RSD) < 2%

Reproducibility (RSD) < 5%

Recovery 98 - 102%

Calculation of FAEE Content
The content of each fatty acid ethyl ester (C) in the biodiesel sample is calculated using the

following equation:

C = (Ax / AIS) * (CIS * VIS) / m

Where:

Ax = Peak area of the individual FAEE

AIS = Peak area of the internal standard (ethyl tricosanoate)

CIS = Concentration of the internal standard solution (in mg/mL)

VIS = Volume of the internal standard solution added to the sample (in mL)

m = Mass of the biodiesel sample (in mg)

The total FAEE content is the sum of the individual FAEE contents, expressed as a mass

percentage.
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Experimental Workflow

Figure 1: Experimental Workflow for FAEE Analysis
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Figure 1: Workflow for FAEE analysis in biodiesel.

Logical Relationship of Internal Standard Method

Figure 2: Principle of the Internal Standard Method
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Figure 2: Principle of the internal standard method.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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